Cas no 1874439-87-8 (3-(5-bromo-1-methyl-1H-pyrazol-4-yl)-1,4-dimethyl-1H-pyrazol-5-amine)

• Product Name: 3-(5-bromo-1-methyl-1H-pyrazol-4-yl)-1,4-dimethyl-1H-pyrazol-5-amine
• CAS No: 1874439-87-8
• MF: C₉H₁₂BrN₅
• MW: 270.129079818726
• CID: 6054132
• PubChem ID: 165953329
• Update Time: 2025-11-07

3-(5-bromo-1-methyl-1H-pyrazol-4-yl)-1,4-dimethyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-1-methyl-1H-pyrazol-4-yl)-1,4-dimethyl-1H-pyrazol-5-amine
• 1874439-87-8
• EN300-1149282

• Inchi： 1S/C9H12BrN5/c1-5-7(13-15(3)9(5)11)6-4-12-14(2)8(6)10/h4H,11H2,1-3H3
• InChI Key： BGGAMGNGTJREOR-UHFFFAOYSA-N
• SMILES： BrC1=C(C=NN1C)C1C(C)=C(N)N(C)N=1

Computed Properties

• Exact Mass: 269.02761g/mol
• Monoisotopic Mass: 269.02761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.7Ų

Additional information on 3-(5-bromo-1-methyl-1H-pyrazol-4-yl)-1,4-dimethyl-1H-pyrazol-5-amine

Introduction to 3-(5-bromo-1-methyl-1H-pyrazol-4-yl)-1,4-dimethyl-1H-pyrazol-5-amine (CAS No. 1874439-87-8)

3-(5-bromo-1-methyl-1H-pyrazol-4-yl)-1,4-dimethyl-1H-pyrazol-5-amine is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1874439-87-8, belongs to the pyrazole class of heterocyclic organic compounds. Pyrazoles are known for their diverse biological activities and have been extensively studied for their potential applications in medicinal chemistry. The structural features of this compound, particularly the presence of bromine and methyl substituents, make it a promising candidate for further exploration in drug discovery.

The molecular structure of 3-(5-bromo-1-methyl-1H-pyrazol-4-yl)-1,4-dimethyl-1H-pyrazol-5-amine consists of two pyrazole rings connected through a bromo-substituted methyl group. This unique arrangement contributes to its distinct chemical properties and biological interactions. The bromine atom at the 5-position of the first pyrazole ring enhances its reactivity, making it a valuable intermediate in synthetic organic chemistry. Additionally, the two methyl groups at the 1 and 4 positions of the second pyrazole ring contribute to the compound's stability and influence its pharmacokinetic behavior.

In recent years, there has been a growing interest in developing novel therapeutic agents based on pyrazole derivatives due to their broad spectrum of biological activities. Studies have shown that pyrazole compounds can exhibit anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The specific arrangement of functional groups in 3-(5-bromo-1-methyl-1H-pyrazol-4-yl)-1,4-dimethyl-1H-pyrazol-5-amine suggests that it may possess similar bioactivities. However, further research is needed to fully elucidate its pharmacological profile.

One of the most exciting aspects of this compound is its potential application in oncology research. Pyrazole derivatives have been identified as promising candidates for developing new anticancer drugs. The bromine substituent in 3-(5-bromo-1-methyl-1H-pyrazol-4-yl)-1,4-dimethyl-1H-pyrazol-5-amine allows for further functionalization, enabling researchers to design more complex molecules with enhanced therapeutic efficacy. Recent studies have demonstrated that pyrazole-based compounds can interfere with critical pathways involved in cancer cell proliferation and survival.

The synthesis of 3-(5-bromo-1-methyl-1H-pyrazol-4-ylyl)-1,4-dimethylpyrazolylamine involves a series of well-established organic reactions, including condensation reactions and bromination processes. The use of advanced synthetic techniques has allowed researchers to optimize the yield and purity of this compound. These advancements are crucial for ensuring that subsequent biological evaluations are conducted with high-quality materials.

In addition to its potential in oncology, this compound may also find applications in other therapeutic areas. For instance, its structural similarity to known antimicrobial agents suggests that it could be explored as a candidate for developing new antibiotics or antifungal drugs. The unique combination of substituents in its structure may confer upon it the ability to interact with bacterial or fungal enzymes in novel ways.

The development of new drug candidates is a complex process that requires extensive characterization and testing. Computational methods, such as molecular docking and virtual screening, have become indispensable tools in modern drug discovery. These techniques allow researchers to predict the binding affinity of a compound to target proteins and assess its potential biological activity before conducting expensive wet-lab experiments.

The use of computational tools has already shown promise in identifying promising candidates like 3-(5-bromo-l-methyl-lH-pyrozol-lOa-ylyl)-l ,4-dimeth ylpyrozoly amine. By leveraging these technologies, researchers can accelerate the drug discovery process and prioritize compounds that are most likely to succeed in clinical trials. This approach not only saves time and resources but also increases the likelihood of developing safe and effective new therapies.

In conclusion, 3-(5-bromo-l-methyl-lH-pyrozol-lOa-ylyl)-l ,4-dimeth ylpyrozoly amine (CAS No. 1874439 -87 -8) is a fascinating chemical entity with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further exploration. As our understanding of pyrazole derivatives continues to grow , compounds like this one are likely to play an increasingly important role in the development of new drugs for various diseases.